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Compound of Interest

Compound Name: Regaloside I

Cat. No.: B15592200 Get Quote

An In-depth Technical Guide to Regaloside I
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Regaloside I, a phenylpropanoid

glycerol glucoside with potential applications in dermatology and pharmacology. The document

details its chemical properties, biological activity, mechanism of action, and representative

experimental protocols.

Chemical Properties of Regaloside I
Regaloside I is a natural compound isolated from various plant species, including the rhizomes

of Lilium brownii var. viridulum Baker and Lilium auratum Lindl.[1][2] Its chemical and physical

properties are summarized in the table below.
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Property Value Source

CAS Number 126239-78-9 [1][2]

Molecular Formula C₂₀H₂₆O₁₁ [1][2]

Molecular Weight 442.41 g/mol [2]

Physical Description Solid [1]

Type of Compound
Phenylpropanoid Glycerol

Glucoside
[1][2]

Solubility
Soluble in DMSO, Pyridine,

Methanol, and Ethanol.
[1]

Purity
Commercially available at

>95%
[1]

Biological Activity and Mechanism of Action
Regaloside I has demonstrated significant biological activity, particularly in the context of skin

photoaging. Research has shown that it can inhibit the upregulation of Capping Protein Muscle

Z-line α1 (CAPZA1) in Human Dermal Fibroblasts (HDFs).[1] This inhibition prevents

morphological changes in HDFs induced by UVA radiation, which in turn mitigates the reduction

of collagen.[1] This mechanism suggests that Regaloside I could be a valuable compound for

developing treatments against skin photoaging.

While the primary described activity of Regaloside I is related to anti-photoaging, other

compounds in the regaloside family, such as Regaloside A, B, and C, have shown anti-

inflammatory properties.[3][4] This suggests that Regaloside I may also possess anti-

inflammatory effects, warranting further investigation.

The following diagram illustrates the proposed signaling pathway for the anti-photoaging effects

of Regaloside I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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